Cas no 1146290-11-0 (2-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}aniline)

• Product Name: 2-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}aniline
• CAS No: 1146290-11-0
• MF: C₁₀H₁₁Cl₂NS
• MW: 248.172039270401
• CID: 4572620
• Update Time: 2025-10-30

2-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}aniline Chemical and Physical Properties

Names and Identifiers

• 2-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}aniline

• Inchi： 1S/C10H11Cl2NS/c11-10(12)5-7(10)6-14-9-4-2-1-3-8(9)13/h1-4,7H,5-6,13H2
• InChI Key： ABBVLAQJFLFDOB-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC=C1SCC1CC1(Cl)Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}aniline

Professional Introduction to Compound with CAS No. 1146290-11-0 and Product Name: 2-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}aniline

The compound in question, identified by the CAS No. 1146290-11-0, is a specialized chemical entity that has garnered attention in the field of pharmaceutical research and development. The product name, 2-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}aniline, provides a detailed structural insight into its molecular composition, highlighting its potential applications and functionalities. This introduction aims to explore the compound's chemical properties, synthesis methods, and recent advancements in its utilization within the pharmaceutical industry.

Chemically speaking, the molecule consists of an aniline core substituted with a sulfanyl group attached to a 2,2-dichlorocyclopropylmethyl moiety. This unique structural arrangement imparts distinct reactivity and binding capabilities, making it a candidate for various biochemical interactions. The presence of chlorine atoms in the cyclopropyl ring enhances electrophilic substitution reactions, which can be leveraged in drug design to achieve specific pharmacological effects.

Recent studies have demonstrated the compound's potential as a building block in the synthesis of novel pharmaceutical agents. Researchers have been particularly interested in its ability to modulate enzyme activity and receptor binding affinity. For instance, modifications to the sulfanyl group have shown promise in enhancing binding interactions with certain therapeutic targets, thereby improving drug efficacy and selectivity.

The synthesis of 2-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}aniline involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution protocols, have been employed to construct the desired molecular framework efficiently. These methodologies ensure high yields and purity, which are critical for pharmaceutical applications.

In the realm of medicinal chemistry, this compound has been investigated for its potential role in developing treatments for neurological disorders. Preliminary computational studies suggest that it can interact with specific neurotransmitter receptors, potentially leading to new therapeutic strategies for conditions like depression and anxiety. Additionally, its structural features make it a suitable candidate for further derivatization to explore additional pharmacological pathways.

The pharmaceutical industry's interest in 2-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}aniline extends beyond neurological applications. Researchers are exploring its utility in anticancer therapies due to its ability to interfere with key cellular processes involved in tumor growth. By targeting specific enzymes or signaling pathways, this compound may offer a novel approach to cancer treatment, complementing existing therapeutic modalities.

Environmental considerations also play a significant role in the development and application of this compound. Efforts have been made to optimize synthetic routes to minimize waste generation and improve sustainability. Green chemistry principles have been integrated into the production process, ensuring that environmental impact is mitigated while maintaining high chemical yields.

Future directions in the research of CAS No. 1146290-11-0 include expanding its applications into other therapeutic areas such as anti-inflammatory and antimicrobial treatments. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field, leading to more effective and targeted drug therapies.

The compound's versatility stems from its unique structural features, which allow for diverse functionalization strategies. By tailoring the sulfanyl group or introducing additional substituents, researchers can fine-tune its biological activity to meet specific therapeutic needs. This flexibility makes it a valuable asset in drug discovery pipelines.

In conclusion, 2-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}aniline represents a significant advancement in pharmaceutical chemistry. Its structural complexity and reactivity profile offer numerous opportunities for developing innovative treatments across various medical conditions. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play a crucial role in shaping the future of medicine.